Cas no 2098087-75-1 (2-Azido-1-(4-(fluoromethyl)-4-methylpiperidin-1-yl)ethan-1-one)

• Product Name: 2-Azido-1-(4-(fluoromethyl)-4-methylpiperidin-1-yl)ethan-1-one
• CAS No: 2098087-75-1
• MF: C₉H₁₅FN₄O
• MW: 214.240004777908
• CID: 4774366
• Update Time: 2025-10-19

2-Azido-1-(4-(fluoromethyl)-4-methylpiperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-azido-1-(4-(fluoromethyl)-4-methylpiperidin-1-yl)ethan-1-one
• 2-azido-1-[4-(fluoromethyl)-4-methylpiperidin-1-yl]ethanone
• 2-Azido-1-(4-(fluoromethyl)-4-methylpiperidin-1-yl)ethan-1-one

• Inchi： 1S/C9H15FN4O/c1-9(7-10)2-4-14(5-3-9)8(15)6-12-13-11/h2-7H2,1H3
• InChI Key： AKCYERGVMIAICA-UHFFFAOYSA-N
• SMILES： FCC1(C)CCN(C(CN=[N+]=[N-])=O)CC1

Computed Properties

• Exact Mass: 214.12298928 g/mol
• Monoisotopic Mass: 214.12298928 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 34.7
• Molecular Weight: 214.24

Additional information on 2-Azido-1-(4-(fluoromethyl)-4-methylpiperidin-1-yl)ethan-1-one

Introduction to 2-Azido-1-(4-(fluoromethyl)-4-methylpiperidin-1-yl)ethan-1-one (CAS No. 2098087-75-1)

2-Azido-1-(4-(fluoromethyl)-4-methylpiperidin-1-yl)ethan-1-one, with the CAS number 2098087-75-1, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an azide group and a fluorinated piperidine moiety, which contribute to its chemical reactivity and biological activity.

The azide functional group in 2-Azido-1-(4-(fluoromethyl)-4-methylpiperidin-1-yl)ethan-1-one is a key feature that makes it a valuable intermediate in the synthesis of more complex molecules. Azides are widely used in click chemistry reactions, particularly the copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC), which is a powerful tool for the formation of 1,2,3-triazoles. This reaction has found extensive applications in the synthesis of bioconjugates, drug delivery systems, and materials science.

The fluorinated piperidine moiety in 2-Azido-1-(4-(fluoromethyl)-4-methylpiperidin-1-yl)ethan-1-one adds another layer of complexity and functionality to the molecule. Fluorine atoms are known for their ability to modulate the physicochemical properties of organic molecules, such as lipophilicity, metabolic stability, and receptor binding affinity. These properties make fluorinated compounds highly attractive for drug discovery and development.

Recent studies have explored the potential of 2-Azido-1-(4-(fluoromethyl)-4-methylpiperidin-1-yl)ethan-1-one as a building block for the synthesis of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a precursor for the development of potent inhibitors of protein-protein interactions (PPIs). PPIs are involved in numerous biological processes and are emerging as important targets for therapeutic intervention. The ability to modulate these interactions with small molecules could lead to new treatments for diseases such as cancer, neurodegenerative disorders, and infectious diseases.

In another study, researchers at a leading pharmaceutical company utilized 2-Azido-1-(4-(fluoromethyl)-4-methylpiperidin-1-yl)ethan-1-one in the synthesis of a series of compounds with improved pharmacokinetic properties. The introduction of the fluorinated piperidine moiety was found to enhance the oral bioavailability and reduce the metabolic degradation of these compounds, making them more suitable for clinical development.

The synthetic route to 2-Azido-1-(4-(fluoromethyl)-4-methylpiperidin-1-yl)ethan-1-one involves several well-established chemical transformations. The first step typically involves the preparation of the fluorinated piperidine intermediate through a series of reactions including nucleophilic substitution and ring formation. The azide functionality is then introduced via an azidation reaction, followed by coupling with an appropriate acyl chloride or acid anhydride to form the final product.

The physical and chemical properties of 2-Azido-1-(4-(fluoromethyl)-4-methylpiperidin-1-yl)ethan-1-one have been extensively characterized. It is a solid at room temperature with a melting point ranging from 65°C to 70°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile. Its stability under various conditions has also been studied, showing that it remains stable under standard laboratory conditions but may decompose under strong acidic or basic conditions.

In terms of safety and handling, while 2-Azido-1-(4-(fluoromethyl)-4-methylpiperidin-1-yl)ethan-1-one is not classified as a hazardous material, it should be handled with care due to its reactivity and potential for forming explosive azides under certain conditions. Standard laboratory safety protocols should be followed when working with this compound.

The future prospects for 2-Azido-1-(4-(fluoromethyl)-4-methylpiperidin-1-yl)ethan-1-one are promising. Ongoing research is focused on expanding its applications in medicinal chemistry and exploring its potential as a platform molecule for the development of new therapeutic agents. The combination of its unique structural features and versatile reactivity makes it an attractive candidate for further investigation.

In conclusion, 2-Azido-1-(4-(fluoromethyl)-4-methylpiperidin-1-yl)ethan-1-one (CAS No. 2098087-75-1) is a multifaceted compound with significant potential in various scientific and industrial applications. Its role as an intermediate in synthetic routes and its potential as a building block for novel therapeutics highlight its importance in modern chemistry and pharmaceutical research.